![molecular formula C6H8O3 B044603 Methyl 3-oxocyclobutanecarboxylate CAS No. 695-95-4](/img/structure/B44603.png)
Methyl 3-oxocyclobutanecarboxylate
Overview
Description
Methyl 3-oxocyclobutanecarboxylate, also known as this compound, is a useful research compound. Its molecular formula is C6H8O3 and its molecular weight is 128.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
As Dienophiles in Synthesis
Methyl 2-aryl-2H-azirine-3-carboxylates, similar in structure to Methyl 3-oxocyclobutanecarboxylate, have been found effective as dienophiles for various compounds at or below 50°C. This has implications for synthesis processes involving these compounds (Bhullar, Gilchrist, & Maddocks, 1997).
In Ring-Opening and Dimerisation Reactions
Methyl 3,3-dimethylcyclopropenecarboxylate, a compound related to this compound, undergoes dimerisation and rearrangement reactions, which are promoted by copper(I) iodide (Baird, Hussain, & Clegg, 1987).
Photochemical Reactivity
Methyl 2-chromonecarboxylate, another similar compound, shows higher photochemical reactivity in photocycloaddition reactions, yielding endo adducts as major products (Sakamoto et al., 2012).
Synthesis of Chiral Intermediates
Methyl(3S)-3-(tert-butoxycarbonylamino)-4-oxobutanoate, important in the synthesis of the drug sitagliptin, has been synthesized from L-aspartic acid, demonstrating the role of similar methyl esters in pharmaceutical synthesis (Zhang, 2012).
Photodimerisation Studies
The cyclobutano-dimer formed from a similar compound, methyl 6-isobutenyl-2-methyl-4-oxocyclohex-2-enecarboxylate, exhibits specific stereochemical properties upon photodimerisation (Begley, Crombie, & Knapp, 1979).
In Anticonvulsant Activity
Enaminones derived from similar compounds have shown potential as safer alternatives for treating epilepsy, with specific derivatives demonstrating high protective indices (Scott et al., 1993).
Torquoselectivity in Cyclobutene Reactions
Ester and formyl groups in compounds like methyl 3-formylcyclobutene-3-carboxylate, structurally related to this compound, compete for control of torquoselectivity in electrocyclic reactions (Niwayama & Houk, 1992).
In Continuous Photo Flow Synthesis
Continuous photo flow synthesis has been used to produce deuterium-labeled cis-cyclobutane-1,3-dicarboxylic acid, a useful building block for various compounds (Yamashita, Nishikawa, & Kawamoto, 2019).
Improved Synthesis Methods
An improved method for synthesizing 3-Oxocyclobutanecarboxylic acid from methanol, acetone, and bromine offers a feasible approach for large-scale production (Huang Bin & Zhang Zheng-lin, 2010).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 3-oxocyclobutane-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O3/c1-9-6(8)4-2-5(7)3-4/h4H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHLHSAIBOSSHQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00553889 | |
Record name | Methyl 3-oxocyclobutane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00553889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
695-95-4 | |
Record name | Methyl 3-oxocyclobutane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00553889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3-oxocyclobutanecarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the synthetic routes to obtain Methyl 3-oxocyclobutanecarboxylate?
A1: this compound can be synthesized through the photochemical chlorocarbonylation of cyclobutanone with oxalyl chloride, followed by esterification with methanol. [, ] This reaction demonstrates remarkable regioselectivity, primarily yielding the β-substituted product. []
Q2: Besides photochemical chlorocarbonylation, are there other reported methods for the synthesis of this compound?
A2: Yes, this compound (D) can also be formed as a product of the reaction between carbon suboxide and diazomethane in the presence of methanol. [] This reaction generates a mixture of products, including methyl malonate (A), methyl succinate (B), and methyl glutarate (C), alongside this compound. []
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